Cas no 344402-16-0 ((e)-3-(2,5-Dimethoxyphenyl)acryloyl Chloride)

• Product Name: (e)-3-(2,5-Dimethoxyphenyl)acryloyl Chloride
• CAS No: 344402-16-0
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• MDL: MFCD03424738
• CID: 919176
• PubChem ID: 5706437
• Update Time: 2025-05-21

(e)-3-(2,5-Dimethoxyphenyl)acryloyl Chloride Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2,5-DIMETHOXY-PHENYL)-ACRYLOYL CHLORIDE
• 3-(2,5-Dimethoxyphenyl)acryloyl chloride
• 3-(2,5-dimethoxyphenyl)prop-2-enoyl chloride
• (e)-3-(2,5-Dimethoxyphenyl)acryloyl Chloride
• MFCD03424738
• AKOS024254391
• 3-(2,5-DIMETHOXYPHENYL)-2-PROPENOYLCHLORIDE
• 3-(2,5-dimethoxy-phenyl)-acryloyl chloride
• 3-(2,5-dimethoxyphenyl)-2-propenoyl chloride
• 344402-16-0
• SCHEMBL9256668
• NS-02851
• A912516
• (E)-3-(2,5-Dimethoxy-phenyl)-acryloylchloride
• (E)-3-(2,5-dimethoxyphenyl)prop-2-enoyl chloride
• (2E)-3-(2,5-dimethoxyphenyl)prop-2-enoyl chloride

• MDL： MFCD03424738
• Inchi： 1S/C11H11ClO3/c1-14-9-4-5-10(15-2)8(7-9)3-6-11(12)13/h3-7H,1-2H3/b6-3+
• InChI Key： VNZYYMUFZJVDCK-ZZXKWVIFSA-N
• SMILES： ClC(/C=C/C1C=C(C=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 226.0396719g/mol
• Monoisotopic Mass: 226.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on (e)-3-(2,5-Dimethoxyphenyl)acryloyl Chloride

Comprehensive Overview of (E)-3-(2,5-Dimethoxyphenyl)acryloyl Chloride (CAS No. 344402-16-0)

(E)-3-(2,5-Dimethoxyphenyl)acryloyl Chloride, with the CAS number 344402-16-0, is a specialized organic compound widely utilized in pharmaceutical and fine chemical synthesis. This compound belongs to the class of acryloyl chlorides, which are pivotal intermediates in the production of various bioactive molecules. Its unique structure, featuring a conjugated system with 2,5-dimethoxyphenyl and acryloyl chloride groups, makes it a valuable building block for researchers and industrial chemists.

The growing interest in (E)-3-(2,5-Dimethoxyphenyl)acryloyl Chloride stems from its applications in drug discovery and material science. Recent trends in AI-driven molecular design and high-throughput screening have highlighted the demand for such intermediates, as they enable the rapid synthesis of novel compounds. Searches for "acryloyl chloride derivatives" and "CAS 344402-16-0 suppliers" have surged, reflecting its relevance in modern research.

One of the key advantages of this compound is its role in click chemistry and cross-coupling reactions. The electron-rich dimethoxyphenyl moiety enhances reactivity, facilitating the formation of complex architectures. Researchers often inquire about "how to handle (E)-3-(2,5-Dimethoxyphenyl)acryloyl Chloride" or "stability under different conditions," underscoring the need for detailed technical guidance.

From an SEO perspective, terms like "buy (E)-3-(2,5-Dimethoxyphenyl)acryloyl Chloride" and "344402-16-0 synthesis protocol" are frequently searched. Addressing these queries, this compound is typically synthesized via acyl chlorination of the corresponding acrylic acid derivative, with yields optimized under inert atmospheres. Its storage recommendations (e.g., under nitrogen at low temperatures) are critical for maintaining purity.

In the context of green chemistry, efforts to improve the sustainability of producing (E)-3-(2,5-Dimethoxyphenyl)acryloyl Chloride are gaining traction. Questions like "eco-friendly alternatives to acryloyl chlorides" or "biodegradable derivatives" align with global trends toward reducing environmental impact. Innovations in catalytic methods and solvent-free reactions are actively explored to meet these goals.

Analytical characterization of CAS 344402-16-0 involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure batch-to-batch consistency, a priority for industries requiring high-purity intermediates. The compound’s spectral data (e.g., IR peaks for C=O and C-Cl stretches) are often requested in research forums.

Looking ahead, the demand for (E)-3-(2,5-Dimethoxyphenyl)acryloyl Chloride is expected to rise alongside advancements in personalized medicine and functional materials. Its versatility in constructing heterocyclic scaffolds positions it as a cornerstone in synthetic chemistry. By addressing both technical and commercial queries, this overview aims to serve as a authoritative resource for stakeholders across academia and industry.